Cas no 2411250-61-6 (4-Fluoro-2-(propan-2-yloxy)phenyl fluoranesulfonate)

• Product Name: 4-Fluoro-2-(propan-2-yloxy)phenyl fluoranesulfonate
• CAS No: 2411250-61-6
• MF: C₉H₁₀F₂O₄S
• MW: 252.235108852386
• CID: 5464147
• Update Time: 2025-05-21

4-Fluoro-2-(propan-2-yloxy)phenyl fluoranesulfonate Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-(propan-2-yloxy)phenyl fluoranesulfonate
• Z3919182270
• 4-Fluoro-2-(propan-2-yloxy)phenyl fluoranesulfonate

• Inchi： 1S/C9H10F2O4S/c1-6(2)14-9-5-7(10)3-4-8(9)15-16(11,12)13/h3-6H,1-2H3
• InChI Key： SGQLZZPURABXEC-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC(=CC=1OC(C)C)F)F

Computed Properties

• Exact Mass: 252.02678629 g/mol
• Monoisotopic Mass: 252.02678629 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61
• Molecular Weight: 252.24

Additional information on 4-Fluoro-2-(propan-2-yloxy)phenyl fluoranesulfonate

4-Fluoro-2-(propan-2-yloxy)phenyl Fluoranesulfonate: A Comprehensive Overview

The compound with CAS No. 2411250-61-6, commonly referred to as 4-Fluoro-2-(propan-2-yloxy)phenyl fluoranesulfonate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a fluorinated aromatic ring and a sulfonate group, making it a versatile building block for various applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 4-Fluoro-2-(propan-2-yloxy)phenyl fluoranesulfonate, leveraging cutting-edge methodologies such as Suzuki-Miyaura coupling reactions and directed metallation strategies. These techniques not only enhance the efficiency of synthesis but also allow for greater control over the compound's stereochemistry and functional group placement. The integration of these methods has significantly contributed to the scalability of this compound's production, making it more accessible for research and industrial applications.

One of the most notable applications of 4-Fluoro-2-(propan-2-yloxy)phenyl fluoranesulfonate lies in its role as an intermediate in drug discovery. The presence of the fluorine atom in the aromatic ring imparts unique electronic properties, which are highly desirable in medicinal chemistry for modulating pharmacokinetic profiles. Recent studies have demonstrated that this compound can serve as a precursor for developing bioactive molecules targeting various therapeutic areas, including oncology and neurodegenerative diseases.

In addition to its pharmaceutical applications, 4-Fluoro-2-(propan-2-yloxy)phenyl fluoranesulfonate has found utility in materials science, particularly in the development of advanced polymers and coatings. The sulfonate group within its structure facilitates strong intermolecular interactions, which are crucial for achieving high thermal stability and mechanical strength in polymer systems. Emerging research highlights its potential as a key component in next-generation electronic materials, where its ability to stabilize charge transport properties is highly valued.

The synthesis of 4-Fluoro-2-(propan-2-yloxy)phenyl fluoranesulfonate involves a multi-step process that begins with the preparation of the aromatic precursor. This is followed by functionalization with the propanol group and subsequent sulfonation to introduce the sulfonate moiety. The entire process requires meticulous control over reaction conditions to ensure high yields and purity. Innovations in catalytic systems have further streamlined this synthesis, reducing production costs while maintaining product quality.

From an environmental standpoint, the development of sustainable synthetic routes for 4-Fluoro-2-(propan-2-yloxy)phenyl fluoranesulfonate has become a focal point for researchers. Green chemistry principles are being increasingly incorporated into its production processes, emphasizing the use of renewable feedstocks and minimizing waste generation. These efforts align with global initiatives aimed at promoting eco-friendly chemical manufacturing practices.

Moreover, recent computational studies have provided deeper insights into the electronic properties of 4-fluoro groups within aromatic systems. These studies reveal that the fluorine atom's electronegativity significantly influences the compound's reactivity and stability, offering valuable guidance for designing analogous structures with tailored functionalities.

In summary, 4-fluoro substituted phenyl compounds like 4-fluoro phenyl sulfonates continue to play a pivotal role in advancing modern chemistry. The versatility of 4-fluoro phenyl groups across diverse applications underscores their importance in contemporary research and development landscapes.